Cas no 114896-31-0 (1-Nonadecanol, 19-mercapto-)

• Product Name: 1-Nonadecanol, 19-mercapto-
• CAS No: 114896-31-0
• MF: C₁₉H₄₀OS
• MW: 316.585305213928
• CID: 1202602
• PubChem ID: 71338573
• Update Time: 2025-04-20

1-Nonadecanol, 19-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Nonadecanol, 19-mercapto-
• 19-sulfanylnonadecan-1-ol
• SCHEMBL4517548
• DTXSID90766143
• 114896-31-0

• Inchi： 1S/C19H40OS/c20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-21/h20-21H,1-19H2
• InChI Key： CPKYVBYBSYKJLX-UHFFFAOYSA-N
• SMILES： SCCCCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 316.2802
• Monoisotopic Mass: 316.27998707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23